Cas no 1364687-69-3 (2-bromo-3-ethoxy-4-methoxybenzaldehyde)

• Product Name: 2-bromo-3-ethoxy-4-methoxybenzaldehyde
• CAS No: 1364687-69-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2105059
• Update Time: 2023-11-19

2-bromo-3-ethoxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-ethoxy-4-methoxyBenzaldehyde
• ZWNDLMVFMRHODN-UHFFFAOYSA-N
• 2-Bromo-3-ethoxy-4-methoxy-benzaldehyde
• CID 86664745
• Benzaldehyde, 2-bromo-3-ethoxy-4-methoxy-
• 2-bromo-3-ethoxy-4-methoxybenzaldehyde

• Inchi： 1S/C10H11BrO3/c1-3-14-10-8(13-2)5-4-7(6-12)9(10)11/h4-6H,3H2,1-2H3
• InChI Key： ZWNDLMVFMRHODN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±37.0 °C(Predicted)